3-{[4-(3-phenylpropyl)-1,4-diazepan-1-yl]methyl}-3-pyrrolidinol dihydrochloride

• IUPAC Name: 3-[[4-(3-phenylpropyl)-1,4-diazepan-1-yl]methyl]pyrrolidin-3-ol
• InChI: InChI=1S/C19H31N3O/c23-19(9-10-20-16-19)17-22-13-5-12-21(14-15-22)11-4-8-18-6-2-1-3-7-18/h1-3,6-7,20,23H,4-5,8-17H2
• InChI Key: SIVWHCUBGGWWQT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)CC2(CCNC2)O)CCCC3=CC=CC=C3
• Molecular Formula: C19H31N3O
• Molecular Weight: 317.5 g/mol

Description

3-{[4-(3-phenylpropyl)-1,4-diazepan-1-yl]methyl}-3-pyrrolidinol dihydrochloride, also known as DZP, is a chemical compound that belongs to the class of benzodiazepines. It has been widely used in scientific research for its unique properties and potential applications in various fields.

Mechanism of Action

3-{[4-(3-phenylpropyl)-1,4-diazepan-1-yl]methyl}-3-pyrrolidinol dihydrochloride acts on the central nervous system by enhancing the effects of the neurotransmitter gamma-aminobutyric acid (GABA). It binds to specific sites on the GABA-A receptor, which results in increased chloride ion influx and hyperpolarization of the neuron, leading to anxiolytic, sedative, and anticonvulsant effects.
Biochemical and Physiological Effects:
3-{[4-(3-phenylpropyl)-1,4-diazepan-1-yl]methyl}-3-pyrrolidinol dihydrochloride has been shown to have a range of biochemical and physiological effects, including reducing anxiety, inducing sedation, and preventing seizures. It has also been found to affect memory consolidation and learning, as well as modulate the activity of dopamine and other neurotransmitters.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{[4-(3-phenylpropyl)-1,4-diazepan-1-yl]methyl}-3-pyrrolidinol dihydrochloride in lab experiments is its well-established mechanism of action and pharmacological properties. It is also relatively easy to synthesize and has a long shelf life. However, there are some limitations to its use, such as potential side effects on the central nervous system and the need for careful dosing and administration.

Future Directions

There are several potential future directions for the use of 3-{[4-(3-phenylpropyl)-1,4-diazepan-1-yl]methyl}-3-pyrrolidinol dihydrochloride in scientific research, such as investigating its role in the treatment of neurological disorders, exploring its effects on memory and learning, and developing new derivatives and analogs with improved pharmacological properties. Additionally, further research is needed to better understand the potential risks and benefits of using 3-{[4-(3-phenylpropyl)-1,4-diazepan-1-yl]methyl}-3-pyrrolidinol dihydrochloride in lab experiments and clinical settings.
In conclusion, 3-{[4-(3-phenylpropyl)-1,4-diazepan-1-yl]methyl}-3-pyrrolidinol dihydrochloride is a unique chemical compound that has been widely used in scientific research for its potential applications in various fields. Its well-established mechanism of action and pharmacological properties make it a valuable tool for studying the central nervous system and developing new treatments for neurological disorders. However, careful dosing and administration are required, and further research is needed to fully understand its potential risks and benefits.

Synthesis Methods

The synthesis of 3-{[4-(3-phenylpropyl)-1,4-diazepan-1-yl]methyl}-3-pyrrolidinol dihydrochloride involves the reaction of 3-pyrrolidinol with 3-phenylpropylamine and formaldehyde, followed by reduction with sodium borohydride and quaternization with hydrochloric acid. The resulting product is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

3-{[4-(3-phenylpropyl)-1,4-diazepan-1-yl]methyl}-3-pyrrolidinol dihydrochloride has been used in various scientific research applications, such as in the study of anxiety and depression, memory consolidation, and drug addiction. It has also been investigated for its potential use in the treatment of neurological disorders, such as epilepsy and Parkinson's disease.